![molecular formula C9H8N4O3 B1605613 [3-(1H-tetrazol-1-yl)phenoxy]acetic acid CAS No. 462067-31-8](/img/structure/B1605613.png)
[3-(1H-tetrazol-1-yl)phenoxy]acetic acid
Overview
Description
“[3-(1H-tetrazol-1-yl)phenoxy]acetic acid” is a useful research chemical . It appears as a solid or liquid .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H8N4O3 . The InChI code is 1S/C9H8N4O3/c14-9(15)5-16-8-3-1-2-7(4-8)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15) .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 220.18 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 4 . The topological polar surface area is 90.1 Ų .Scientific Research Applications
Superoxide Scavenging and Anti-inflammatory Applications
A study outlined the synthesis of 5-aryl-2H-tetrazoles and 5-aryl-2H-tetrazole-2-acetic acids, including compounds structurally similar to [3-(1H-tetrazol-1-yl)phenoxy]acetic acid, for evaluating their superoxide scavenging activity and potential anti-inflammatory properties. These compounds showed effectiveness in vitro as superoxide scavengers, although they did not exhibit significant anti-inflammatory effects in vivo (J. Maxwell, D. Wasdahl, A. C. Wolfson, V. Stenberg, 1984).
Esterification of Carboxylic Acids
Another research focused on the esterification of carboxylic acids, including those related to this compound, with alcohols and phenols using 2-(1H-benzotriazole-1-yl)-1,1,3,3-tetramethyluronium tetrafluoroborate (TBTU) under mild conditions, highlighting a synthetic application in medicinal chemistry and drug development (S. Balalaie, M. Mahdidoust, R. Eshaghi-Najafabadi, 2008).
Corrosion Inhibition
Research into pyrazoline derivatives, structurally related to this compound, demonstrated their potential as corrosion inhibitors for mild steel in hydrochloric acid solutions. This application is crucial for the petroleum refining industry, where corrosion resistance is a significant concern. The study combined experimental and computational techniques to elucidate the mechanisms of corrosion inhibition and the effectiveness of these compounds (H. Lgaz, S. Saha, A. Chaouiki, K. Bhat, R. Salghi, Shubhalaxmi, P. Banerjee, I. Ali, Mohammad I. Khan, I. Chung, 2020).
Spectroscopy and Structural Analysis
A spectroscopic study was conducted on the (tetrazol-5-yl)acetic acid crystal, a compound closely related to this compound, to determine its solid-state structure and hydrogen bonding network. This research provides insights into the molecular configurations and potential applications of tetrazole-containing compounds in material science and pharmaceuticals (M. Pagacz-Kostrzewa, D. Jesariew, M. Podruczna, M. Wierzejewska, 2013).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that tetrazole derivatives can act as bioisosteric substitutes for carboxylic acid groups . This suggests that [3-(1H-tetrazol-1-yl)phenoxy]acetic acid might interact with its targets in a similar way to carboxylic acids .
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
properties
IUPAC Name |
2-[3-(tetrazol-1-yl)phenoxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O3/c14-9(15)5-16-8-3-1-2-7(4-8)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHKNZQHGINFJJV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC(=O)O)N2C=NN=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20357700 | |
Record name | [3-(1H-tetrazol-1-yl)phenoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20357700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
462067-31-8 | |
Record name | [3-(1H-tetrazol-1-yl)phenoxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20357700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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